4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone

• CAS No.: 90932-05-1
• Molecular Formula: C9H13ClN4O
• Molecular Weight: 228.68 g/mol
• IUPAC Name: 6-chloro-N-[(Z)-4-methoxybutan-2-ylideneamino]pyridazin-3-amine
• InChI: InChI=1S/C9H13ClN4O/c1-7(5-6-15-2)11-13-9-4-3-8(10)12-14-9/h3-4H,5-6H2,1-2H3,(H,13,14)/b11-7-
• InChI Key: QCHIQDVHLSNDNJ-XFFZJAGNSA-N
• Isomeric SMILES: C/C(=N/NC1=NN=C(C=C1)Cl)/CCOC
• Canonical SMILES: CC(=NNC1=NN=C(C=C1)Cl)CCOC

Description

4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone is a chemical compound with the molecular formula C9-H13-Cl-N4-O and a molecular weight of 228.71

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone typically involves the reaction of 4-methoxy-2-butanone with 6-chloro-3-pyridazinylhydrazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and may require specific temperature and pH conditions to ensure optimal yield .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted compounds.

Scientific Research Applications

4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the preparation of other complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Pyridazine Derivatives: Compounds like pyridazine and pyridazinone share structural similarities with 4-Methoxy-2-butanone 2-(6-chloro-3-pyridazinyl)hydrazone and exhibit similar biological activities.

Hydrazones: Other hydrazone derivatives also show comparable chemical properties and reactivity.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its unique structure allows it to participate in a variety of chemical reactions and exhibit specific biological activities that may not be observed in other similar compounds .